Cas no 15515-42-1 (Phenol,4-[2-[4-[2-(dimethylamino)ethoxy]phenyl]-1-methylpropyl]-, (R*,S*)- (9CI))

• Product name: Phenol,4-[2-[4-[2-(dimethylamino)ethoxy]phenyl]-1-methylpropyl]-, (R*,S*)- (9CI)
• CAS No: 15515-42-1
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 162142
• PubChem ID: 203962

Phenol,4-[2-[4-[2-(dimethylamino)ethoxy]phenyl]-1-methylpropyl]-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-[4-[2-(dimethylamino)ethoxy]phenyl]-1-methylpropyl]-, (R*,S*)- (9CI)
• 4-[(2R,3S)-3-[4-[2-(dimethylamino)ethoxy]phenyl]butan-2-yl]phenol
• 15515-42-1
• Phenol, p-(p-(2-(dimethylamino)ethoxy)-alpha,beta-dimethylphenethyl)-, erythro-
• erythro-p-(p-(2-(Dimethylamino)ethoxy)-alpha,beta-dimethylphenethyl)phenol
• DTXSID80165823

• Inchi： InChI=1S/C20H27NO2/c1-15(17-5-9-19(22)10-6-17)16(2)18-7-11-20(12-8-18)23-14-13-21(3)4/h5-12,15-16,22H,13-14H2,1-4H3/t15-,16+/m1/s1
• InChI Key： CEYXHNOGNJAMGI-CVEARBPZSA-N
• SMILES： CN(CCOC1=CC=C([C@H]([C@H](C2=CC=C(O)C=C2)C)C)C=C1)C

Computed Properties

• Exact Mass: 313.20431
• Monoisotopic Mass: 313.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.056
• Boiling Point: 425.6°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.558
• PSA: 32.7